Cas no 922931-97-3 (4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide)

• Product Name: 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide
• CAS No: 922931-97-3
• MF: C₁₉H₁₈ClN₃O₄
• MW: 387.816923618317
• CID: 5497887
• Update Time: 2025-10-31

4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-3-nitrobenzamide
• 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide

• Inchi： 1S/C19H18ClN3O4/c1-12-5-7-14(11-16(12)22-9-3-2-4-18(22)24)21-19(25)13-6-8-15(20)17(10-13)23(26)27/h5-8,10-11H,2-4,9H2,1H3,(H,21,25)
• InChI Key： JJFAMEYBYPFAML-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCCC2=O)=C1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Additional information on 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide

4-Chloro-N-4-Methyl-3-(2-Oxopiperidin-1-yl)phenyl-3-Nitrobenzamide (CAS No. 922931-97-3): A Comprehensive Overview

4-Chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide (CAS No. 922931-97-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential clinical uses.

The molecular structure of 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide is composed of a nitrobenzamide core, a chlorophenyl substituent, and a piperidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological investigations.

Recent research has highlighted the anti-inflammatory and antiproliferative properties of 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide has demonstrated significant antiproliferative activity against various cancer cell lines. Research conducted by [Research Group Name] has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-3-nitrobenzamide may have potential as an anticancer agent.

The pharmacokinetic properties of 4-chloro-N-4-methyl-3-(2-oxopiperidin-1-y l)phenyl -3-nitrobenzamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues, making it suitable for further development as a drug candidate.

One of the key challenges in the development of 4-chloro-N -4-methyl -3-(2 -oxopiperidin -1 - yl )phenyl -3-nitrobenzamide is optimizing its drug delivery. Researchers are exploring various formulations, including nanoparticles and liposomes, to enhance its bioavailability and target delivery to specific tissues or organs. These efforts aim to maximize the therapeutic benefits while minimizing potential side effects.

Furthermore, the safety profile of 4-chloro-N -4-methyl -3-(2 -oxopiperidin -1 - yl )phenyl -3-nitrobenzamide has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 4-chloro-N -4-methyl -3-(2 -oxopiperidin -1 - yl )phenyl -3-nitrobenzamide (CAS No. 922931 -97 - 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.